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Compound of Interest

Compound Name: Potassium glycolate

Cat. No.: B155272

A Structural Comparison: Potassium Glycolate
Hemihydrate and Glycolic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the structural and physicochemical properties
of potassium glycolate hemihydrate and its parent compound, glycolic acid. The information
presented is supported by experimental data to assist in understanding the distinct
characteristics of the salt versus the free acid form, which is critical for applications in drug
formulation and development where the choice between a salt and a free acid can significantly
impact properties like solubility, stability, and bioavailability.

I. Comparative Physicochemical and
Crystallographic Data

The following table summarizes the key quantitative data for potassium glycolate
hemihydrate and glycolic acid, offering a direct comparison of their fundamental properties.
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Property

Potassium Glycolate
Hemihydrate

Glycolic Acid

Molecular Formula

K(C2H303)-0.5H20[1]

C2H403[2]

~138.21 g/mol (anhydrous salt

Molecular Weight ) 76.05 g/mol [5][6]
is 114.14 g/mol )[3][4]
White or transparent,
Appearance White crystalline solid[3] crystalline, odorless powder[2]

[7]

Crystal System

Monoclinic[1]

Monoclinic[8]

Space Group

P2:/m[1]

P21/c[8]

Unit Cell Parameters

a=5.8982(1) Ab = 7.2515(1)
Ac =11.0270(1) Ap =
102.253(1)°V = 460.890(11)
A3[1]

a=8.9649 Ab = 10.5634 Ac =
7.8261 ApB = 115.083°[8]

Melting Point (°C)

Not clearly defined;

dehydration occurs first.

75-80 °C[2][9]

Decomposition Temp (°C)

Dehydrates at approximately
60 °C[1]

100 °C[2]

Density Not specified in search results.  ~1.49 g/cm3 at 25°C[2]
Very good solubility in water;
. . I also soluble in alcohols,
Solubility High solubility in water.[3]

acetone, acetic acid, and ethyl
acetate.[2][7]

Il. Structural and Bonding Insights

The primary structural difference between glycolic acid and potassium glycolate hemihydrate
lies in the deprotonation of the carboxylic acid group to form the carboxylate salt. In glycolic
acid, the carboxylic acid group (-COOH) can act as a hydrogen bond donor and acceptor. In
the solid state, glycolic acid molecules form a three-dimensional hydrogen-bonded network.[8]
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In potassium glycolate hemihydrate, the potassium ion (K*) is coordinated to the oxygen
atoms of the glycolate anion and water molecules. The crystal structure is a hemihydrate,
indicating the presence of one water molecule for every two potassium glycolate units.[1] The
formation of the potassium salt significantly alters the electronic distribution within the
carboxylate group, leading to changes in bond lengths and vibrational frequencies observed in
spectroscopic analyses. The ionic nature of the potassium salt is responsible for its high water
solubility.[3]

lll. Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison are provided below.

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is a technique used to determine the precise arrangement of
atoms within a crystal.

» Crystal Growth: Suitable single crystals of the compound are grown. For potassium
glycolate hemihydrate, this can be achieved through methods like freeze-drying,
evaporation, and liquid phase diffusion.[1]

» Crystal Mounting: A crystal of suitable size and quality (typically >0.1 mm in all dimensions)
is mounted on a goniometer head.[10]

o Data Collection: The mounted crystal is placed in an X-ray diffractometer and irradiated with
a monochromatic X-ray beam. As the crystal is rotated, the diffraction pattern is recorded by
a detector.[10] The angles and intensities of the diffracted X-rays are measured.

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The atomic positions are then determined using
computational methods, and the structural model is refined to best fit the experimental data.
[10]

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify functional groups in a molecule by measuring the
absorption of infrared radiation.
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o Sample Preparation: A small amount of the solid sample is typically mixed with potassium
bromide (KBr) and pressed into a pellet, or analyzed directly using an attenuated total
reflectance (ATR) accessory.

o Data Acquisition: The sample is placed in the path of an infrared beam. The instrument
measures the frequencies at which the sample absorbs radiation.

o Spectral Analysis: The resulting spectrum is a plot of infrared absorption versus
wavenumber. The positions and intensities of the absorption bands are characteristic of the
functional groups present. For example, the strong C=0 stretching vibration of the carboxylic
acid in glycolic acid will be at a different frequency than the carboxylate anion stretch in
potassium glycolate.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere.

o Sample Preparation: A small, accurately weighed amount of the sample is placed in a TGA
sample pan.

 Instrumentation: The sample is placed in a furnace equipped with a microbalance. A purge
gas (e.g., nitrogen or air) is passed over the sample.

e Heating Program: The sample is heated at a controlled rate over a defined temperature
range.

o Data Analysis: The TGA curve plots the percentage of mass loss against temperature. The
temperatures at which significant mass loss occurs correspond to events such as
dehydration or decomposition.[11] For potassium glycolate hemihydrate, TGA can be used
to determine the temperature at which it loses its water of hydration.[1]

IV. Visualizing the Structural Relationship

The following diagram illustrates the chemical transformation from glycolic acid to potassium
glycolate hemihydrate.
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Potassium Glycolate Hemihydrate
(K(C2H303)-0.5H20)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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